5-{5-[2-(anilinocarbonothioyl)carbonohydrazonoyl]-2-furyl}-2-chlorobenzoic acid

• IUPAC Name: 2-chloro-5-[5-[(E)-(phenylcarbamothioylhydrazinylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C19H14ClN3O3S/c20-16-8-6-12(10-15(16)18(24)25)17-9-7-14(26-17)11-21-23-19(27)22-13-4-2-1-3-5-13/h1-11H,(H,24,25)(H2,22,23,27)/b21-11+
• InChI Key: HPANKOAMAZQKDA-SRZZPIQSSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NN=CC2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)NC(=S)N/N=C/C2=CC=C(O2)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C19H14ClN3O3S
• Molecular Weight: 399.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (furan and phenyl groups) and the polar functional groups (such as the carboxylic acid) would likely have a significant impact on its structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the carboxylic acid group is typically reactive, especially in the presence of strong acids. The aniline group could also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, its solubility could be affected by the polar carboxylic acid group and the aromatic rings.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. It could potentially be explored for various uses in fields like medicinal chemistry, materials science, or chemical synthesis, among others.